Cas no 861202-95-1 (1,3-Benzenediol, 4-amino-6-chloro-5-methyl-)

• Product Name: 1,3-Benzenediol, 4-amino-6-chloro-5-methyl-
• CAS No: 861202-95-1
• MF: C₇H₈ClNO₂
• MW: 173.596920967102
• CID: 718240
• PubChem ID: 45120152
• Update Time: 2025-04-19

1,3-Benzenediol, 4-amino-6-chloro-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol, 4-amino-6-chloro-5-methyl-
• 861202-95-1
• 1,3-Benzenediol,4-amino-6-chloro-5-methyl-

• Inchi： 1S/C7H8ClNO2/c1-3-6(8)4(10)2-5(11)7(3)9/h2,10-11H,9H2,1H3
• InChI Key： HDLWNKUIXSODDH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(=C1C)N)O)O

Computed Properties

• Exact Mass: 173.024
• Monoisotopic Mass: 173.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.5A^2
• XLogP3: 1.5